Cas no 17097-76-6 (Hopantenate Calcium)

• Product Name: Hopantenate Calcium
• CAS No: 17097-76-6
• MF: C₂₀H₃₆CaN₂O₁₀
• MW: 504.585246086121
• CID: 145954
• PubChem ID: 28280
• Update Time: 2025-05-24

Hopantenate Calcium Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-[[(2R)-2,4-dihydroxy-3,3-dimethyl-1-oxobutyl]amino]-, calcium salt (2:1)
• CALCIUM D-(+)-4-(2,4-DIHYDROXY-3,3-DIMETHYLBUTYLAMIDO)BUTYRATE HEMIHYDRATE
• Calcium bis{4-[(2,4-dihydroxy-3,3-dimethylbutanoyl)amino]butanoate}
• Hopantenate Calcium
• Anhydrous Calcium Hopantenate
• Calcium homopantothenate
• calciumd-homopantothenate
• calciumhopantenate
• Homopantothenic acid calcium
• Hopate
• pantogam
• vivant
• (r)-t(2:1
• Butyric acid, 4-(2,4-dihydroxy-3,3-dimethylbutyramido)-, calcium salt (2:1), D-(+)-
• CALCIUM HOPANTENATE ANHYDROUS
• J-010676
• BUTANOIC ACID, 4-((2,4-DIHYDROXY-3,3-DIMETHYL-1-OXOBUTYL)AMINO)-, CALCIUM SALT, (2:1), (R)-
• SCHEMBL37674
• Calcium D-(+)-4-(2,4-dihydroxy-3,3-dimethylbutylamido)butyrate (12) hydrate
• Q27283045
• CALCIUM D-(+)-4-(2,4-DIHYDROXY-3,3-DIMETHYLBUTYLAMIDO)BUTYRATE
• calcium hopantenate
• CHEMBL2106027
• D-(+)-Homopantothenic acid calcium salt
• Tox21_112480
• Calcium D-(+)-4-(2,4-dihydroxy-3,3-dimethylbutyramido)butyrate hemihydrate
• Hopantenato calcico
• UNII-LK8EOC1M6K
• Calcium D-(+)-homopantothenate
• NCGC00167476-01
• DTXSID9046653
• Calcium D-homopantothenate
• Butanoic acid, 4-((2,4-dihydroxy-3,3-dimethyl-1-oxobutyl)amino)-, calcium salt (2:1), (R)-
• AKOS005267206
• 17097-76-6
• calcium;4-[[(2R)-2,4-dihydroxy-3,3-dimethylbutanoyl]amino]butanoate
• LK8EOC1M6K
• Butanoic acid, 4-(((2R)-2,4-dihydroxy-3,3-dimethyl-1-oxobutyl)amino)-, calcium salt (2:1)
• CAS-17097-76-6
• Hopantenato calcico [Spanish]
• DTXCID7026653
• hopantenatecalcium
• calciumhomopantothenate
• Calcium bis[4-[[(2R)-2,4-dihydroxy-3,3-dimethylbutanoyl]amino]butanoate]; Calcium hopantenate; Calcium hopantenate anhydrous
• Calcium (R)-4-(2,4-Dihydroxy-3,3-dimethylbutanamido)butanoate
• (R)-4-(2,4-dihydroxy-3,3-dimethylbutanamido)butanoate xcalcium salt

• MDL： MFCD28043519
• Inchi： 1S/2C10H19NO5.Ca/c2*1-10(2,6-12)8(15)9(16)11-5-3-4-7(13)14;/h2*8,12,15H,3-6H2,1-2H3,(H,11,16)(H,13,14);/q;;+2/p-2/t2*8-;/m00./s1
• InChI Key： OVXZVDMCQPLHIY-QXGOIDDHSA-L
• SMILES： [Ca+2].O[C@@H](C(NCCCC(=O)[O-])=O)C(C)(C)CO.O[C@@H](C(NCCCC(=O)[O-])=O)C(C)(C)CO

Computed Properties

• Exact Mass: 522.21000
• Monoisotopic Mass: 522.21
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 33
• Rotatable Bond Count: 15
• Complexity: 562
• Covalently-Bonded Unit Count: 4
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 220A^2

Experimental Properties

• Boiling Point: 556°Cat760mmHg
• Flash Point: 290.1°C
• PSA: 200.95000
• LogP: -0.74310

Hopantenate Calcium Security Information

• HazardClass：IRRITANT
• Storage Condition：Warehouse ventilation and low temperature drying

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Hopantenate Calcium

Comprehensive Guide to Hopantenate Calcium (CAS No. 17097-76-6): Benefits, Applications, and Research Insights

Hopantenate Calcium, also known as Calcium Hopantenate or Calcium Hopantenate, is a nootropic compound with the CAS registry number 17097-76-6. This derivative of pantothenic acid (vitamin B5) has garnered significant attention in the fields of neurology and cognitive enhancement due to its potential neuroprotective and cognitive-boosting properties. Researchers and healthcare professionals are increasingly exploring its mechanisms of action, particularly in addressing conditions like memory impairment, ADHD, and age-related cognitive decline.

The chemical structure of Hopantenate Calcium (CAS 17097-76-6) includes a gamma-aminobutyric acid (GABA) moiety, which contributes to its unique pharmacological profile. Unlike traditional GABAergic drugs, Calcium Hopantenate crosses the blood-brain barrier more efficiently, making it a promising candidate for modulating neurotransmitter activity. Recent studies suggest it may enhance cholinergic transmission and support mitochondrial function, aligning with current trends in "mitochondrial health" and "brain energy metabolism" optimization.

In the context of modern nootropic stacks, Hopantenate Calcium (CAS 17097-76-6) stands out for its dual action as both a neuroprotectant and cognitive enhancer. This aligns with growing consumer interest in "smart drugs" and "natural cognitive boosters" that don't carry the risks associated with stimulants. Users frequently search for comparisons between Calcium Hopantenate and other racetams or adaptogens, reflecting the compound's position in the evolving landscape of cognitive enhancement supplements.

Clinical applications of Hopantenate Calcium extend beyond cognitive support. Emerging research explores its potential in managing oxidative stress and supporting recovery from neurological trauma—topics frequently queried in medical forums. The compound's ability to modulate glutamate excitotoxicity makes it relevant to discussions about "neuroinflammation" and "brain fog," particularly in post-viral syndromes and chronic fatigue contexts that have gained prominence since 2020.

From a biochemical perspective, Hopantenate Calcium (CAS 17097-76-6) demonstrates excellent bioavailability when administered orally, with studies showing peak plasma concentrations within 2-4 hours. This pharmacokinetic profile contributes to its popularity among biohackers searching for "sustained-release nootropics" or "non-stimulant focus aids." The calcium salt formulation enhances stability, addressing common concerns about compound degradation that appear in technical discussions among formulation scientists.

Quality standards for Calcium Hopantenate production have become a critical discussion point, as evidenced by search trends for "pharmaceutical-grade nootropics" and "certified cognitive enhancers." Manufacturers emphasizing HPLC-verified purity and cGMP compliance for CAS 17097-76-6 products are responding to consumer demand for transparency in the poorly regulated cognitive supplement market. This intersects with broader movements toward "evidence-based supplementation" and "lab-verified nutraceuticals."

Future research directions for Hopantenate Calcium may explore its potential synergies with other neuroactive compounds, a topic frequently appearing in "nootropic stacking" forums. Preliminary data suggests enhanced effects when combined with choline donors or phospholipids, mirroring current interests in "lipid-based brain health" strategies. As genomic medicine advances, investigations into Calcium Hopantenate's interaction with COMT and BDNF polymorphisms could personalize its application in cognitive health protocols.

Environmental and safety profiles of Hopantenate Calcium (CAS 17097-76-6) remain favorable compared to synthetic stimulants, addressing growing consumer concerns about "sustainable nootropics" and "long-term brain health." Its natural metabolic pathways via pantothenate kinase contribute to this advantage, making it a frequent subject in discussions comparing "nature-identical" versus synthetic cognitive enhancers. This positions Calcium Hopantenate well in markets prioritizing both efficacy and safety.

In conclusion, Hopantenate Calcium represents a bridge between traditional nutrient therapy and modern neuropharmacology. Its multifaceted mechanisms—addressing GABA modulation, acetylcholine support, and mitochondrial function—respond to numerous contemporary health concerns while maintaining an excellent safety profile. As research continues to validate its applications, CAS 17097-76-6 is poised to remain a compound of significant interest in both clinical and biohacking communities worldwide.